N-2,1,3-benzothiadiazol-4-yl-2-{4-[4-(benzyloxy)phenyl]-1-piperazinyl}acetamide

• IUPAC Name: N-(2,1,3-benzothiadiazol-4-yl)-2-[4-(4-phenylmethoxyphenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C25H25N5O2S/c31-24(26-22-7-4-8-23-25(22)28-33-27-23)17-29-13-15-30(16-14-29)20-9-11-21(12-10-20)32-18-19-5-2-1-3-6-19/h1-12H,13-18H2,(H,26,31)
• InChI Key: YKUUIKQMBRXBEP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NC2=CC=CC3=NSN=C32)C4=CC=C(C=C4)OCC5=CC=CC=C5
• Molecular Formula: C25H25N5O2S
• Molecular Weight: 459.6 g/mol

Description

N-2,1,3-benzothiadiazol-4-yl-2-{4-[4-(benzyloxy)phenyl]-1-piperazinyl}acetamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is also known as BTA-EG6 and is a member of the benzothiadiazole family. BTA-EG6 has a unique chemical structure that makes it suitable for a wide range of applications in various fields of research.

Scientific Research Applications

Antimicrobial and Antifungal Activities

A study by Chhatriwala et al. (2014) synthesized novel piperazine-based heterocycles, including derivatives similar to the given compound, which exhibited moderate to good bioefficacies against various bacteria and fungi, including Mycobacterium tuberculosis H37Rv, indicating their potential as antimicrobial and antifungal agents Chhatriwala et al., 2014.

Antitumor Activities

Yurttaş et al. (2015) evaluated new 2-(4-aminophenyl)benzothiazole derivatives, similar in structure to the compound , for their antitumor activities against a variety of human tumor cell lines. Some derivatives showed considerable anticancer activity, highlighting the therapeutic potential of such compounds in cancer treatment Yurttaş et al., 2015.

Anti-acetylcholinesterase Activity

Mohsen et al. (2014) synthesized benzothiazole derivatives bearing piperazine and thiocarbamate moieties, including structures related to the query compound, and evaluated them for anticholinesterase properties. Some compounds were identified as potent anticholinesterase agents, suggesting their potential in treating diseases related to the cholinergic system Mohsen et al., 2014.